Cas no 824432-05-5 (1H-Imidazole-4-methanol, 1-cyclopropyl-2,5-dimethyl-)

1H-Imidazole-4-methanol, 1-cyclopropyl-2,5-dimethyl- structure
824432-05-5 structure
Product Name:1H-Imidazole-4-methanol, 1-cyclopropyl-2,5-dimethyl-
CAS No:824432-05-5
MF:C9H14N2O
MW:166.220262050629
CID:690729
PubChem ID:21985389
Update Time:2025-04-19

1H-Imidazole-4-methanol, 1-cyclopropyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-methanol, 1-cyclopropyl-2,5-dimethyl-
    • (1-cyclopropyl-2,5-dimethylimidazol-4-yl)methanol
    • (1-Cyclopropyl-2,5-dimethyl-1H-imidazol-4-yl)-methanol
    • DTXSID30621186
    • SCHEMBL5048090
    • (1-Cyclopropyl-2,5-dimethyl-1H-imidazol-4-yl)methanol
    • 824432-05-5
    • PVZKFRZXAMKPFV-UHFFFAOYSA-N
    • Inchi: 1S/C9H14N2O/c1-6-9(5-12)10-7(2)11(6)8-3-4-8/h8,12H,3-5H2,1-2H3
    • InChI Key: PVZKFRZXAMKPFV-UHFFFAOYSA-N
    • SMILES: OCC1=C(C)N(C(C)=N1)C1CC1

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 38Ų
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